benzyloxycarbonyl-prolyl-psi(CN4)-alanine benzyl ester
benzyloxycarbonyl-prolyl-psi(CN4)-alanine benzyl ester
Brand Name:
Vulcanchem
CAS No.:
134124-09-7
VCID:
VC0148757
InChI:
InChI=1S/C23H25N5O4/c1-17(22(29)31-15-18-9-4-2-5-10-18)28-25-21(24-26-28)20-13-8-14-27(20)23(30)32-16-19-11-6-3-7-12-19/h2-7,9-12,17,20H,8,13-16H2,1H3/t17-,20-/m0/s1
SMILES:
CC(C(=O)OCC1=CC=CC=C1)N2N=C(N=N2)C3CCCN3C(=O)OCC4=CC=CC=C4
Molecular Formula:
C23H25N5O4
Molecular Weight:
435.5 g/mol
benzyloxycarbonyl-prolyl-psi(CN4)-alanine benzyl ester
CAS No.: 134124-09-7
Main Products
VCID: VC0148757
Molecular Formula: C23H25N5O4
Molecular Weight: 435.5 g/mol
| CAS No. | 134124-09-7 |
|---|---|
| Product Name | benzyloxycarbonyl-prolyl-psi(CN4)-alanine benzyl ester |
| Molecular Formula | C23H25N5O4 |
| Molecular Weight | 435.5 g/mol |
| IUPAC Name | benzyl (2S)-2-[2-[(2S)-1-oxo-1-phenylmethoxypropan-2-yl]tetrazol-5-yl]pyrrolidine-1-carboxylate |
| Standard InChI | InChI=1S/C23H25N5O4/c1-17(22(29)31-15-18-9-4-2-5-10-18)28-25-21(24-26-28)20-13-8-14-27(20)23(30)32-16-19-11-6-3-7-12-19/h2-7,9-12,17,20H,8,13-16H2,1H3/t17-,20-/m0/s1 |
| Standard InChIKey | CTOJUTZJTIAACJ-PXNSSMCTSA-N |
| Isomeric SMILES | C[C@@H](C(=O)OCC1=CC=CC=C1)N2N=C(N=N2)[C@@H]3CCCN3C(=O)OCC4=CC=CC=C4 |
| SMILES | CC(C(=O)OCC1=CC=CC=C1)N2N=C(N=N2)C3CCCN3C(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | CC(C(=O)OCC1=CC=CC=C1)N2N=C(N=N2)C3CCCN3C(=O)OCC4=CC=CC=C4 |
| Synonyms | enzyloxycarbonyl-prolyl-psi(CN4)-alanine benzyl ester Z-Pro-psi(CN4)-Ala-OBz |
| PubChem Compound | 131707 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume